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Compound of Interest

Compound Name: amonabactin T

Cat. No.: B1166663 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Amonabactin T is not readily available in

public domains. The following disposal procedures are based on general best practices for

handling novel chemical and biological research materials. Researchers must consult with their

institution's Environmental Health and Safety (EHS) department to ensure full compliance with

local, state, and federal regulations. The information provided here is for guidance purposes

and should be supplemented by a formal institutional risk assessment.

Amonabactin T is a catecholate siderophore, a specialized molecule produced by the

bacterium Aeromonas hydrophila to acquire iron.[1] As a research compound, its toxicological

and environmental properties are not fully characterized. Therefore, a cautious approach to its

handling and disposal is mandatory to ensure the safety of laboratory personnel and the

environment.

Chemical and Physical Properties
All quantitative data available for Amonabactin T has been summarized in the table below for

clear reference.
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Property Value Reference

Molecular Formula C₃₇H₄₄N₆O₁₀ [1]

Molecular Weight 732.8 Da [1]

Accurate Mass 732.31 Da [1]

Type Bis-catecholate Siderophore [1]

Structural Components
2,3-Dihydroxybenzoic Acid,

Lysine, Glycine, Tryptophan
[1][2]

Standard Operating Procedure for Disposal
The proper disposal of Amonabactin T and associated waste requires segregation based on

the physical form of the waste. The following protocols outline the step-by-step procedures for

solid waste, liquid waste, and contaminated labware.

Protocol 1: Disposal of Solid Amonabactin T Waste
Waste Collection: Collect pure Amonabactin T powder or residues in a dedicated, properly

labeled hazardous waste container. The container must be sturdy, leak-proof, and

compatible with the chemical.

Labeling: Label the container clearly as "Hazardous Waste: Amonabactin T, Solid" and

include the approximate quantity. Affix any additional labels required by your institution's EHS

office.

Storage: Store the sealed waste container in a designated, secure hazardous waste

accumulation area, away from incompatible materials.

Pickup: Arrange for disposal through your institution's EHS-approved hazardous waste

management vendor. Do not dispose of solid Amonabactin T in the regular trash.

Protocol 2: Disposal of Liquid Amonabactin T Waste
This protocol applies to solutions containing Amonabactin T, including experimental solutions

and the first rinsate from cleaning contaminated containers.[3]
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Waste Collection: Collect all liquid waste containing Amonabactin T in a dedicated, leak-

proof, and shatter-resistant container (e.g., a plastic carboy).

Neutralization (If Applicable): If the waste is acidic or basic, it must be neutralized to a pH

between 5 and 10 before collection, unless this would create a more hazardous situation.[4]

Perform neutralization slowly in a fume hood.

Labeling: Label the container "Hazardous Waste: Amonabactin T, Liquid" and list all solvent

components and their approximate concentrations (e.g., "Amonabactin T in 75% Ethanol").

Storage and Disposal: Store the sealed container in secondary containment to prevent spills.

[3] Arrange for pickup and disposal via your institution's EHS office. Do not pour liquid waste

containing Amonabactin T down the drain.[4]

Protocol 3: Disposal of Contaminated Labware and
Supplies
This includes items such as pipette tips, gloves, petri dishes, and empty containers.

Segregation: Separate sharps (needles, broken glass) from non-sharp waste.

Sharps: Place all contaminated sharps in a rigid, puncture-resistant sharps container

clearly labeled as "Biohazardous/Chemical Waste."[5]

Non-Sharps: Collect non-sharp solid waste (gloves, plastic tubes, etc.) in a designated,

leak-proof hazardous waste bag or container.[6]

Decontamination of Empty Containers:

Thoroughly empty the container of all contents.[3]

Rinse the container three times with a suitable solvent (e.g., water or ethanol).

Crucially, collect the first rinsate as hazardous liquid waste and manage it according to

Protocol 2.[3] Subsequent rinses may be permissible for drain disposal, but this must be

confirmed with your EHS office.
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After triple-rinsing and air-drying, obliterate or remove all labels from the container before

disposing of it as non-hazardous glass or plastic waste.[3][4]

Final Disposal: Once packaged and labeled, arrange for the disposal of contaminated

labware through your institution's EHS office.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Amonabactin T waste streams.
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Amonabactin T waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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